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Compound of Interest

Compound Name: 3-Ethynyl-3-methyloxetane

Cat. No.: B572437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) or professional safety training. The

toxicological properties of 3-Ethynyl-3-methyloxetane have not been fully investigated;

therefore, it must be handled with extreme caution, assuming it is hazardous.

Introduction
3-Ethynyl-3-methyloxetane is a heterocyclic compound of growing interest in medicinal

chemistry and drug discovery. Its strained oxetane ring and reactive ethynyl group make it a

versatile building block for the synthesis of novel chemical entities. The incorporation of the 3-

methyl-3-oxetanyl moiety can influence the physicochemical properties of a molecule, such as

solubility and metabolic stability. This guide provides a summary of the available safety

information, handling procedures, and physical properties of 3-Ethynyl-3-methyloxetane to

promote its safe use in a laboratory setting.

Hazard Identification and Classification
3-Ethynyl-3-methyloxetane is classified as an irritant and may be harmful by ingestion and

inhalation. The material is irritating to mucous membranes and the upper respiratory tract.[1]

Due to the limited toxicological data, it is prudent to treat this compound with a high degree of

caution.
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GHS Hazard Classification:

Hazard Class Category Hazard Statement

Flammable liquids Not specified May be flammable

Acute toxicity, oral Not specified Harmful if swallowed

Skin corrosion/irritation Not specified May cause skin irritation

Serious eye damage/eye

irritation
Not specified

May cause serious eye

irritation

Specific target organ toxicity -

single exposure
Not specified May cause respiratory irritation

Source: Information compiled from various supplier safety data.

Physical and Chemical Properties
At present, most of the physical and chemical properties of 3-Ethynyl-3-methyloxetane are

predicted values. Experimental data should be determined under controlled laboratory

conditions.

Property Value Source

Molecular Formula C₆H₈O ChemicalBook

Molecular Weight 96.13 g/mol ChemicalBook

CAS Number 1290541-27-3 SynHet[2]

Appearance Colorless liquid AChemBlock

Boiling Point (Predicted) 90.3 ± 29.0 °C ChemicalBook

Density (Predicted) 0.95 ± 0.1 g/cm³ ChemicalBook

SMILES C#CC1(C)COC1 SynHet[2]
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Due to the unknown toxicological profile, stringent safety measures must be implemented when

handling 3-Ethynyl-3-methyloxetane.

4.1. Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to minimize exposure.

PPE Type Specification Rationale

Eye/Face Protection
Safety goggles with side

shields or a face shield.

Protects against splashes and

airborne particles.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile). Lab coat.
Prevents skin contact.

Respiratory Protection
Use in a certified chemical

fume hood.
Minimizes inhalation of vapors.

4.2. Engineering Controls

All work with 3-Ethynyl-3-methyloxetane must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1] A safety shower and eyewash station must

be readily available.[1]

4.3. Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] Recommended

storage temperatures vary by supplier, ranging from room temperature to 2-8°C. Consult the

supplier's documentation for specific recommendations.

4.4. Spills and Waste Disposal

In case of a spill, absorb the material with an inert, non-combustible absorbent and place it in a

suitable, labeled container for chemical waste.[1] Dispose of waste in accordance with all

federal, state, and local regulations.[1]
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In the event of exposure, seek immediate medical attention and provide the attending physician

with the Safety Data Sheet.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, or use of 3-
Ethynyl-3-methyloxetane are not readily available in the public domain. Researchers should

adapt general procedures for handling air- and moisture-sensitive and potentially hazardous

liquid reagents. All reactions should be conducted under an inert atmosphere (e.g., argon or

nitrogen) in a chemical fume hood.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 3-Ethynyl-3-
methyloxetane in a research environment.
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Perform Experiment
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Safe handling workflow for 3-Ethynyl-3-methyloxetane.
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Conclusion
3-Ethynyl-3-methyloxetane is a promising building block for chemical synthesis. However, the

lack of comprehensive toxicological data necessitates a highly cautious approach to its

handling. Strict adherence to safety protocols, including the use of appropriate personal

protective equipment and engineering controls, is paramount to ensure the safety of laboratory

personnel. Researchers are strongly encouraged to consult the full Safety Data Sheet provided

by the supplier before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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